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Compound of Interest

Compound Name: Budesonide impurity C

Cat. No.: B590200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Budesonide Impurity C, a known related

substance of the corticosteroid drug Budesonide. This document collates available information

on its chemical identity, and outlines general analytical and synthetic approaches, offering a

valuable resource for researchers in pharmaceutical analysis, quality control, and drug

development.

Chemical Identity and Properties
Budesonide Impurity C is a process impurity of Budesonide, a potent glucocorticoid.

Structurally, it is the D-homo analogue of Budesonide, meaning the five-membered D-ring of

the steroid nucleus has been expanded to a six-membered ring.

Table 1: Chemical Identifiers and Properties of Budesonide Impurity C
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Parameter Value Reference

CAS Number 1040085-99-1

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21]

Molecular Formula C25H34O6

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21]

Molecular Weight 430.53 g/mol

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21]

IUPAC Name

16α,17-[(1RS)-

Butylidenebis(oxy)]-11β-

hydroxy-17-(hydroxymethyl)-D-

homoandrosta-1,4-diene-

3,17a-dione

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21]

Synonyms
D-Homobudesonide,

Budesonide EP Impurity C

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21]

Analytical Characterization
The analytical characterization of Budesonide Impurity C is crucial for the quality control of

Budesonide active pharmaceutical ingredient (API) and its formulations. High-Performance

Liquid Chromatography (HPLC) is the most common technique for the separation and

quantification of Budesonide and its impurities. While specific, detailed public data for

Budesonide Impurity C is limited, general analytical approaches are outlined below.

High-Performance Liquid Chromatography (HPLC)
Various reversed-phase HPLC methods have been developed for the analysis of Budesonide

and its related substances. These methods can be adapted for the detection and quantification

of Budesonide Impurity C.

Table 2: General HPLC Parameters for Budesonide Impurity Analysis
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Parameter Typical Conditions Reference

Column
C18 (e.g., 4.6 mm x 150 mm,

3.5 µm)
[17]

Mobile Phase
Acetonitrile and a buffer (e.g.,

phosphate buffer)
[1][3]

Detection UV at approximately 254 nm [17]

Flow Rate 1.0 - 1.5 mL/min [17]

Column Temperature 50 °C [17]

Note: The retention time for Budesonide Impurity C (D-Homobudesonide) is reported to be

approximately 0.36 relative to Budesonide epimer B in the USP monograph.[17] However,

specific chromatograms and detailed method validation for this impurity are not widely

published.

Mass Spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) Spectroscopy
Mass spectrometry and NMR spectroscopy are essential for the structural elucidation and

confirmation of Budesonide Impurity C. While detailed public spectra are not readily available,

reference standards for Budesonide Impurity C can be obtained from various commercial

suppliers. These suppliers typically provide a Certificate of Analysis (CoA) which includes 1H-

NMR and mass spectral data, confirming the structure of the impurity.[4][6][9]

Synthesis Approaches
The synthesis of Budesonide Impurity C is not widely detailed in public literature. However, its

structure as a D-homo steroid suggests that it can be synthesized from Budesonide or a

related steroid precursor through a ring expansion reaction. A classical method for the

synthesis of D-homosteroids is the Tiffeneau rearrangement.

This reaction typically involves the treatment of a 17-hydroxymethyl-17-hydroxy steroid with a

reagent that promotes a carbon migration to expand the D-ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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